Cas no 72845-09-1 (2-Cyclopentene-1-acetamide)

2-Cyclopentene-1-acetamide structure
2-Cyclopentene-1-acetamide structure
Product Name:2-Cyclopentene-1-acetamide
CAS No:72845-09-1
MF:C7H11NO
MW:125.168341875076
CID:571261
PubChem ID:247160
Update Time:2025-04-19

2-Cyclopentene-1-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopentene-1-acetamide
    • 2-(2-CYCLOPENTEN-1-YL)ACETAMIDE
    • 2-cyclopent-2-en-1-ylacetamide
    • 8-exo-IODO-2-AZABICYCLO[3.3.0]OCTAN-3-ONE
    • 2-cyclopent-2-en-1-ylethanamide
    • 2-cyclopenteneacetamide
    • cyclopent-2-enyl-acetic acid amide
    • Cyclopent-2-enyl-essigsaeure-amid
    • DTXSID10289465
    • SCHEMBL1479146
    • 72845-09-1
    • NSC61244
    • NSC-61244
    • 2-(1-cyclopent-2-enyl)acetamide
    • FT-0655959
    • A837638
    • AKOS006223898
    • 2-(1-cyclopent-2-enyl)-acetamide
    • 2-(cyclopent-2-en-1-yl)acetamide
    • Inchi: 1S/C7H11NO/c8-7(9)5-6-3-1-2-4-6/h1,3,6H,2,4-5H2,(H2,8,9)
    • InChI Key: XAXWNGSRJOPLSP-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CCC1)N

Computed Properties

  • Exact Mass: 125.08400
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 1.52830
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